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Compound of Interest

Compound Name: Triton

Cat. No.: B1239919

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals are paramount. This document provides essential, immediate
safety and logistical information for the nonionic surfactant, Triton X-100, including personal
protective equipment (PPE) guidelines, procedural steps for handling and disposal, and
emergency protocols.

Health Hazard Information

Triton X-100 is classified as hazardous. It is harmful if swallowed and causes serious eye
damage.[1][2][3][4][5] It may also cause skin and respiratory tract irritation.[3][4][6]

Personal Protective Equipment (PPE) Requirements

The following table summarizes the recommended personal protective equipment for handling
Triton X-100, based on Safety Data Sheet (SDS) recommendations. Consistent adherence to
these guidelines is crucial to minimize exposure and ensure personal safety.
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Body Area

Personal Protective
Equipment

Specifications and Remarks

Eyes/Face

Chemical safety goggles or

glasses with side shields

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166. A face shield
may be necessary for splash
hazards.[1]

Hands

Appropriate protective gloves

Chemical protection gloves
tested according to EN 374 are
suitable.[7] It is recommended
to check with the glove
supplier for specific chemical

resistance information.

Body

Protective clothing

Long-sleeved clothing is
recommended to prevent skin
contact.[8] For larger quantities
or significant splash risk, a
chemically resistant apron or

suit may be required.

Respiratory

Respirator (if necessary)

Not typically required with
adequate ventilation.[1] If
vapors or aerosols are
generated, a NIOSH/MSHA
approved respirator with an
appropriate filter (e.qg.,
Particulates filter conforming to
EN 143) should be worn.[1]

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

o Preparation: Ensure adequate ventilation in the work area.[1] Eyewash stations and safety

showers should be readily accessible.[1][3]
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» Personal Protective Equipment: Before handling, don the appropriate PPE as detailed in the
table above.

» Dispensing: Avoid generating aerosols or mists.[2][9] When not in use, keep containers
tightly closed in a dry, cool, and well-ventilated place.[1][2]

e Usage: Do not eat, drink, or smoke in the handling area.[1][2][9] Avoid contact with eyes,
skin, and clothing.[1]

» After Handling: Wash hands and any exposed skin thoroughly after handling.[1]

Spill Cleanup:

Evacuate: For large spills, evacuate unnecessary personnel from the area.[5]
e Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent the spill from entering drains or surface water.[2][10] Cover drains if
necessary.[2][7]

e Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[2][10][11][12]

o Collection: Carefully collect the absorbed material into a suitable, labeled container for
disposal.[1][10][11]

o Decontamination: Clean the affected area thoroughly with water.[5][9]
Disposal Plan:

Waste material must be disposed of in accordance with national and local regulations. Do not
mix with other waste. Leave chemicals in their original containers. Uncleaned containers should
be handled as the product itself. Contact a licensed professional waste disposal service to
dispose of this material.

Emergency First-Aid Procedures
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 If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] Immediately call a POISON CENTER or doctor.

[1][2]

« |If Swallowed: Rinse mouth.[1] Do NOT induce vomiting.[5][6][13] Call a POISON CENTER or
doctor if you feel unwell.

« If on Skin: Wash off immediately with plenty of water for at least 15 minutes.[1] If skin
irritation occurs, get medical advice/attention.

« If Inhaled: Remove to fresh air.[1] If not breathing, give artificial respiration.[1] Get medical
attention if symptoms occur.[1]

Incompatible Materials

Store Triton X-100 away from strong oxidizing agents, strong acids, and strong reducing
agents.[1]

Triton X-100 Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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